Cas no 2305529-78-4 (1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one)

1-3-(3-Fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one is a fluorinated pyrrolidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fluorophenoxy group attached to a pyrrolidine scaffold, coupled with an α,β-unsaturated ketone moiety, which may serve as a reactive handle for further functionalization. The presence of the fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, making this compound a valuable intermediate for drug discovery. Its well-defined stereochemistry and synthetic versatility allow for precise modifications in the development of small-molecule inhibitors or probes. Suitable for use in cross-coupling reactions and nucleophilic additions, it offers researchers a flexible building block for targeted molecular design.
1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one structure
2305529-78-4 structure
Product Name:1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one
CAS No:2305529-78-4
MF:C13H14FNO2
MW:235.254167079926
CID:5411691
PubChem ID:139021177
Update Time:2025-06-22

1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(3-Fluorophenoxy)-1-pyrrolidinyl]-2-propen-1-one
    • 2305529-78-4
    • 1-[3-(3-Fluorophenoxy)pyrrolidin-1-yl]prop-2-en-1-one
    • EN300-26581157
    • Z2738285358
    • 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one
    • Inchi: 1S/C13H14FNO2/c1-2-13(16)15-7-6-12(9-15)17-11-5-3-4-10(14)8-11/h2-5,8,12H,1,6-7,9H2
    • InChI Key: BMFTWLYRMGZTGG-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)OC1CN(C(C=C)=O)CC1

Computed Properties

  • Exact Mass: 235.10085685g/mol
  • Monoisotopic Mass: 235.10085685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26581157-0.05g
1-[3-(3-fluorophenoxy)pyrrolidin-1-yl]prop-2-en-1-one
2305529-78-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one

Introduction to 1-3-(3-Fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one (CAS No. 2305529-78-4)

1-3-(3-Fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one, with the CAS number 2305529-78-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrrolidine ring and a fluorinated phenoxy group, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one can be represented as C14H14FNO2. The presence of the fluorine atom in the phenoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. This compound has been the subject of several recent studies aimed at elucidating its potential therapeutic effects and mechanisms of action.

One of the key areas of research involving 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The selective inhibition of these kinases by 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one could lead to the development of novel therapeutic agents for these conditions.

In addition to its enzymatic inhibition properties, 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are targets for many approved drugs. Research has indicated that this compound can interact with specific GPCRs, potentially modulating their activity and influencing downstream signaling pathways. This property makes it an attractive candidate for the development of new treatments for neurological disorders and other conditions mediated by GPCR signaling.

The pharmacokinetic properties of 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one have also been studied in detail. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Its ability to cross the blood-brain barrier (BBB) has been particularly noted, making it a promising candidate for central nervous system (CNS) disorders.

Clinical trials involving 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one are currently in the early stages, but preliminary results have been encouraging. Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings have paved the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-1-one has also been explored as a tool compound in academic research. Its unique chemical structure and biological activities make it a valuable probe for studying enzyme kinetics, receptor-ligand interactions, and other fundamental biological processes. Researchers have used this compound to gain insights into the mechanisms underlying various diseases and to identify potential targets for drug discovery.

In conclusion, 1-3-(3-fluorophenoxy)pyrrolidin-1-ylprop-2-en-one (CAS No. 2305529-78-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility, positioning it as a key player in the future landscape of drug discovery and development.

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